Cas no 2137653-58-6 (Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]-)

• Product Name: Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]-
• CAS No: 2137653-58-6
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 5278264
• Update Time: 2025-07-10

Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]-

• Inchi： 1S/C10H22N2O/c1-2-9(7-12)10(13)4-3-8(5-10)6-11/h8-9,13H,2-7,11-12H2,1H3
• InChI Key： WJODLRRSMQQOFD-UHFFFAOYSA-N
• SMILES： C1(C(CN)CC)(O)CCC(CN)C1

Additional information on Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]-

Recent Advances in the Study of Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- (CAS: 2137653-58-6) and Its Applications in Chemical Biology and Medicine

The compound Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- (CAS: 2137653-58-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- as a scaffold for designing novel bioactive molecules. Its bifunctional aminomethyl groups make it an attractive candidate for the development of enzyme inhibitors, receptor modulators, and other pharmacologically active agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy in targeting specific protein-protein interactions involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of synthetic approaches, researchers have developed more efficient routes to produce Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- with improved yields and purity. A recent publication in Organic Letters (2023) described a novel catalytic asymmetric synthesis method that allows for the enantioselective production of this compound, which is crucial for its application in chiral drug development. The method employs a palladium-catalyzed cyclization strategy, offering advantages in terms of scalability and environmental friendliness.

Structural-activity relationship (SAR) studies have revealed that the spatial arrangement of the aminomethyl groups in Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- plays a critical role in its biological activity. Molecular docking simulations and X-ray crystallography studies have shown that the compound can adopt multiple conformations when binding to biological targets, explaining its broad spectrum of activity. This flexibility makes it particularly valuable for the design of multi-target drugs.

From a therapeutic perspective, preliminary in vivo studies have shown promising results for Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- in animal models of neurological disorders. Research published in ACS Chemical Neuroscience (2023) reported that derivatives of this compound exhibited neuroprotective effects in models of Parkinson's disease, potentially through modulation of dopamine receptors and antioxidant mechanisms. These findings open new avenues for the development of treatments for neurodegenerative diseases.

The pharmaceutical industry has shown growing interest in Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]-, with several patents filed in the past year covering its derivatives and formulations. Notably, its potential application in targeted drug delivery systems has been explored, taking advantage of its ability to form stable complexes with various therapeutic agents. This development could significantly improve drug bioavailability and reduce side effects.

In conclusion, Cyclopentanol, 3-(aminomethyl)-1-[1-(aminomethyl)propyl]- (CAS: 2137653-58-6) represents a promising scaffold in medicinal chemistry with diverse applications. Recent advances in its synthesis, structural characterization, and biological evaluation have positioned it as a valuable tool for drug discovery. Future research should focus on optimizing its pharmacological properties and exploring its potential in clinical applications. The compound's versatility and the growing body of research supporting its therapeutic potential make it an exciting area of investigation in chemical biology and pharmaceutical sciences.